74-55-5

Ethambutol

In Stock

• CAS RN:
• 74-55-5

• Formula:
• C10H24N2O2

• InChI:
• InChI=1S/C10H24N2O2/c1-3-9(7-13)11-5-6-12-10(4-2)8-14/h9-14H,3-8H2,1-2H3/t9-,10-/m0/s1

• InChIKey:
• AEUTYOVWOVBAKS-YHMJZVADSA-N

• Ethambutol is an antibiotic with bacteriostatic, antimicrobial and antitubercular properties. Ethambutol interferes with the biosynthesis of arabinogalactan, a major polysaccharide of the mycobacterial cell wall. It inhibits the polymerization of cell wall arabinan of arabinogalactan and lipoarabinomannan by blocking arabinosyl transferases and induces the accumulation of D-arabinofuranosyl-P-decaprenol, an intermediate in arabinan biosynthesis. This results in halting bacterial growth.
  Ethambutol is a first line but adjunctive antituberculosis medication which is used only in combination with other agents such as isoniazid and rifampin. Ethambutol therapy has been associated with minor, transient and asymptomatic elevations in serum aminotransferase levels, but is a rare cause of clinically apparent acute liver injury.
  Ethambutol is an ethylenediamine derivative that i...

(3,3,3-Trifluoropropyl)boronic acid

In Stock

• CAS RN:
• 674-55-5

• Formula:
• C3H6BF3O2

• InChI:
• InChI=1S/C3H6BF3O2/c5-3(6,7)1-2-4(8)9/h8-9H,1-2H2

• InChIKey:
• WWWFGWPBMSKDOH-UHFFFAOYSA-N

• (3,3,3-Trifluoropropyl)boronic acid is a useful research compound. Its molecular formula is C3H6BF3O2 and its molecular weight is 141.89 g/mol. The purity is usually 95%.

N-(3-chloro-4-fluorophenyl)-N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide

In Stock

• CAS RN:
• 5474-55-5

• Formula:
• C15H21ClFN3O3S

• InChI:
• InChI=1S/C15H21ClFN3O3S/c1-3-18-6-8-19(9-7-18)15(21)11-20(24(2,22)23)12-4-5-14(17)13(16)10-12/h4-5,10H,3,6-9,11H2,1-2H3

• InChIKey:
• VLBQRPROHHTWAY-UHFFFAOYSA-N

• N-(3-chloro-4-fluorophenyl)-N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide is a useful research compound. Its molecular formula is C15H21ClFN3O3S and its molecular weight is 377.9 g/mol. The purity is usually 95%.

methyl 6-chloro-3-methoxypyrazine-2-carboxylate

In Stock

• CAS RN:
• 21874-55-5

• Formula:
• C7H7ClN2O3

• Methyl 6-chloro-3-methoxypyrazine-2-carboxylate is a useful research compound. Its molecular formula is C7H7ClN2O3 and its molecular weight is 202.6. The purity is usually 95%.

1-(2,6-Diethylphenyl)-5-oxopyrrolidine-3-carboxylic acid

• CAS RN:
• 63674-55-5

• Formula:
• C15H19NO3

• InChI:
• InChI=1S/C15H19NO3/c1-3-10-6-5-7-11(4-2)14(10)16-9-12(15(18)19)8-13(16)17/h5-7,12H,3-4,8-9H2,1-2H3,(H,18,19)

• InChIKey:
• KKIVDCGOBHNFQC-UHFFFAOYSA-N

• 1-(2,6-Diethylphenyl)-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.32 g/mol. The purity is usually 95%.

1-(3,4-Dimethoxyphenyl)butan-2-amine

In Stock

• CAS RN:
• 55174-55-5

• Formula:
• C12H19NO2

• InChI:
• InChI=1S/C12H19NO2/c1-4-10(13)7-9-5-6-11(14-2)12(8-9)15-3/h5-6,8,10H,4,7,13H2,1-3H3

• InChIKey:
• FLPWBPAEWBUYLL-UHFFFAOYSA-N

• 1-(3,4-Dimethoxyphenyl)butan-2-amine is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.

1-Azaspiro[3.5]nonane

In Stock

• CAS RN:
• 13374-55-5

• Formula:
• C8H15N

• InChI:
• InChI=1S/C8H15N/c1-2-4-8(5-3-1)6-7-9-8/h9H,1-7H2

• InChIKey:
• XSVCZOLYJIKPPH-UHFFFAOYSA-N

• 1-Azaspiro[3.5]nonane is a useful research compound. Its molecular formula is C8H15N and its molecular weight is 125.21 g/mol. The purity is usually 95%.

Ethyl 2-(2-aminophenyl)-1,3-oxazole-4-carboxylate

In Stock

• CAS RN:
• 885274-55-5

• Formula:
• C12H12N2O3

• InChI:
• InChI=1S/C12H12N2O3/c1-2-16-12(15)10-7-17-11(14-10)8-5-3-4-6-9(8)13/h3-7H,2,13H2,1H3

• InChIKey:
• ZWCFZYNFZFNPQE-UHFFFAOYSA-N

• Ethyl 2-(2-aminophenyl)-1,3-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.

4'-Fluoro-2-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898774-55-5

• Formula:
• C18H18FNO

• InChI:
• InChI=1S/C18H18FNO/c19-16-9-7-14(8-10-16)18(21)17-6-2-1-5-15(17)13-20-11-3-4-12-20/h1-2,5-10H,3-4,11-13H2

• InChIKey:
• NBOFRIRCITVUQY-UHFFFAOYSA-N

• 4'-Fluoro-2-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H18FNO and its molecular weight is 283.3 g/mol. The purity is usually 95%.

2-((3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide

In Stock

• CAS RN:
• 380474-55-5

• Formula:
• C20H21N3O2S2

• InChI:
• InChI=1S/C20H21N3O2S2/c1-4-10-23-19(25)16-11-15(5-2)27-18(16)22-20(23)26-12-17(24)21-14-8-6-13(3)7-9-14/h4,6-9,11H,1,5,10,12H2,2-3H3,(H,21,24)

• InChIKey:
• WQTRRLCOBFAKKZ-UHFFFAOYSA-N

• 2-((3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C20H21N3O2S2 and its molecular weight is 399.53. The purity is usually 95%.

2-Fluoro-3-oxo-3-phenylpropanoic acid

• CAS RN:
• 110574-55-5

• Formula:
• C9H7FO3

• InChI:
• InChI=1S/C9H7FO3/c10-7(9(12)13)8(11)6-4-2-1-3-5-6/h1-5,7H,(H,12,13)

• InChIKey:
• CIZVWOMOQNDAHH-UHFFFAOYSA-N

• 2-Fluoro-3-oxo-3-phenylpropanoic acid, also known as 2-Fluoro-3-oxo-3-phenylpropanoic acid, is a useful research compound. Its molecular formula is C9H7FO3 and its molecular weight is 182.15 g/mol. The purity is usually 95%.

7-Amino-8-methylquinoline-3-carbaldehyde

Usually In Stock

• CAS RN:
• 521074-55-5

• Formula:
• C11H10N2O

• InChI:
• InChI=1S/C11H10N2O/c1-7-10(12)3-2-9-4-8(6-14)5-13-11(7)9/h2-6H,12H2,1H3

• InChIKey:
• QUWSKHBEAJXBPT-UHFFFAOYSA-N

• 7-Amino-8-methylquinoline-3-carbaldehyde is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.

2-Methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid

In Stock

• CAS RN:
• 1247574-55-5

• Formula:
• C7H11NO4

• InChI:
• InChI=1S/C7H11NO4/c1-7(2,5(9)10)8-3-4-12-6(8)11/h3-4H2,1-2H3,(H,9,10)

• InChIKey:
• NNCIBJGHNROTNO-UHFFFAOYSA-N

• 2-Methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid is a useful research compound. Its molecular formula is C7H11NO4 and its molecular weight is 173.17 g/mol. The purity is usually 95%.

N'-(3-Chlorophenyl)-N,N'-dimethylethane-1,2-diamine;dihydrochloride

In Stock

• CAS RN:
• 2219374-55-5

• Formula:
• C10H17Cl3N2

• InChI:
• InChI=1S/C10H15ClN2.2ClH/c1-12-6-7-13(2)10-5-3-4-9(11)8-10;;/h3-5,8,12H,6-7H2,1-2H3;2*1H

• InChIKey:
• ACZGHKKITANLBU-UHFFFAOYSA-N

• N'-(3-Chlorophenyl)-N,N'-dimethylethane-1,2-diamine;dihydrochloride is a useful research compound. Its molecular formula is C10H17Cl3N2 and its molecular weight is 271.61. The purity is usually 95%.

Propyl[(2,3,4-trimethoxyphenyl)methyl]amine hydrochloride

In Stock

• CAS RN:
• 1158474-55-5

• Formula:
• C13H22ClNO3

• InChI:
• InChI=1S/C13H21NO3.ClH/c1-5-8-14-9-10-6-7-11(15-2)13(17-4)12(10)16-3;/h6-7,14H,5,8-9H2,1-4H3;1H

• InChIKey:
• ABTQNYIIYVHSHT-UHFFFAOYSA-N

• Propyl[(2,3,4-trimethoxyphenyl)methyl]amine hydrochloride is a useful research compound. Its molecular formula is C13H22ClNO3 and its molecular weight is 275.77 g/mol. The purity is usually 95%.

N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-3-(4-(trifluoromethyl)phenyl)propanamide

In Stock

• CAS RN:
• 1797074-55-5

• Formula:
• C20H23F3N4O2S

• InChI:
• InChI=1S/C20H23F3N4O2S/c1-13-18(30-26-25-13)19(29)27-10-8-15(9-11-27)12-24-17(28)7-4-14-2-5-16(6-3-14)20(21,22)23/h2-3,5-6,15H,4,7-12H2,1H3,(H,24,28)

• InChIKey:
• DGJXGVCUIWJSRV-UHFFFAOYSA-N

• N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-3-(4-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C20H23F3N4O2S and its molecular weight is 440.49. The purity is usually 95%.

Etambutol

• CAS RN:
• 3577-94-4; 74-55-5

• Formula:
• C10H24N2O2

• InChI:
• InChI=1S/C10H24N2O2/c1-3-9(7-13)11-5-6-12-10(4-2)8-14/h9-14H,3-8H2,1-2H3

• InChIKey:
• AEUTYOVWOVBAKS-UHFFFAOYSA-N

• 2-[2-(1-hydroxybutan-2-ylamino)ethylamino]-1-butanol is an amino alcohol.